Cas no 731772-89-7 (3-(4-Carboethoxyphenyl)-2-chloro-1-propene)

• Product Name: 3-(4-Carboethoxyphenyl)-2-chloro-1-propene
• CAS No: 731772-89-7
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 875175
• PubChem ID: 24721806
• Update Time: 2025-07-21

3-(4-Carboethoxyphenyl)-2-chloro-1-propene Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-chloroprop-2-enyl)benzoate
• LogP
• 3-(4-Carboethoxyphenyl)-2-chloro-1-propene
• MFCD00671911
• DTXSID40641158
• Ethyl 4-(2-chloroprop-2-en-1-yl)benzoate
• AKOS016016805
• 731772-89-7

• MDL： MFCD00671911
• Inchi： 1S/C12H13ClO2/c1-3-15-12(14)11-6-4-10(5-7-11)8-9(2)13/h4-7H,2-3,8H2,1H3
• InChI Key： SGPLRIQBGLIRHE-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 224.06000
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.15830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(4-Carboethoxyphenyl)-2-chloro-1-propene

Introduction to 3-(4-Carboethoxyphenyl)-2-chloro-1-propene (CAS No. 731772-89-7) and Its Emerging Applications in Chemical Biology

3-(4-Carboethoxyphenyl)-2-chloro-1-propene, identified by the CAS number 731772-89-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of α,β-unsaturated aldehydes, characterized by the presence of a double bond conjugated with a carbonyl group, which makes it a valuable intermediate in synthetic chemistry. The 4-carboethoxyphenyl substituent introduces a hydrophobic aromatic ring with an ester functionality, enhancing its solubility in both organic and polar solvents, thereby broadening its applicability in various biochemical assays and drug discovery processes.

The chloro-substituted propene moiety further enhances the reactivity of this molecule, making it a potent building block for constructing more complex scaffolds. The chlorine atom is highly electrophilic, facilitating nucleophilic additions and transformations that are critical for medicinal chemistry applications. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, 3-(4-carboethoxyphenyl)-2-chloro-1-propene has been explored as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and analgesics. The conjugation of the aromatic ring with the propene backbone allows for selective modifications at multiple positions, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have utilized this compound to develop novel molecules that exhibit potent COX-2 inhibition, suggesting its utility in mitigating chronic inflammatory conditions without the gastrointestinal side effects associated with traditional NSAIDs.

Moreover, the 4-carboethoxyphenyl group has been shown to influence the electronic properties of the molecule, making it an attractive candidate for photopharmacology applications. By incorporating this moiety into drug candidates, scientists aim to develop photoactivatable compounds that can be triggered by external stimuli such as light or magnetic fields. Such approaches have revolutionized targeted drug delivery systems and have opened new avenues for treating conditions like cancer and neurodegenerative diseases.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving 3-(4-Carboethoxyphenyl)-2-chloro-1-propene, providing insights into its role as a Michael acceptor or electrophile in various biochemical reactions. These studies have demonstrated that the compound can undergo sequential reactions with nucleophiles, leading to the formation of complex heterocyclic structures. This capability is particularly valuable in natural product synthesis, where such intermediates are often employed to construct intricate molecular frameworks found in biologically active secondary metabolites.

The versatility of 3-(4-Carboethoxyphenyl)-2-chloro-1-propene extends to its application in materials science, where it serves as a precursor for polymerizable monomers. Researchers have leveraged its reactive double bond to develop cross-linked polymers with tailored mechanical and thermal properties. These materials find applications in coatings, adhesives, and even biodegradable scaffolds for tissue engineering. The incorporation of the 4-carboethoxyphenyl group into these polymers enhances their hydrolytic stability while maintaining flexibility, making them suitable for biomedical applications.

In conclusion, 3-(4-Carboethoxyphenyl)-2-chloro-1-propene (CAS No. 731772-89-7) represents a multifaceted compound with broad utility across chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for drug discovery and material science applications. As research continues to uncover new methodologies for functionalizing this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.